Cas no 2169635-52-1 (5-bromo-4H,5H,6H,7H,8H-cycloheptabthiophene)

• Product Name: 5-bromo-4H,5H,6H,7H,8H-cycloheptabthiophene
• CAS No: 2169635-52-1
• MF: C₉H₁₁BrS
• MW: 231.152640581131
• CID: 5803867
• PubChem ID: 165963003
• Update Time: 2025-07-18

5-bromo-4H,5H,6H,7H,8H-cycloheptabthiophene Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4H,5H,6H,7H,8H-cycloheptabthiophene
• 5-bromo-4H,5H,6H,7H,8H-cyclohepta[b]thiophene
• 2169635-52-1
• EN300-1296355

• Inchi： 1S/C9H11BrS/c10-8-2-1-3-9-7(6-8)4-5-11-9/h4-5,8H,1-3,6H2
• InChI Key： BKLBIZLJTMWPTQ-UHFFFAOYSA-N
• SMILES： BrC1CC2C=CSC=2CCC1

Computed Properties

• Exact Mass: 229.97648g/mol
• Monoisotopic Mass: 229.97648g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 28.2Ų

Additional information on 5-bromo-4H,5H,6H,7H,8H-cycloheptabthiophene

Introduction to 5-bromo-4H,5H,6H,7H,8H-cycloheptabthiophene (CAS No. 2169635-52-1)

5-bromo-4H,5H,6H,7H,8H-cycloheptabthiophene, identified by the Chemical Abstracts Service Number (CAS No.) 2169635-52-1, is a structurally complex heterocyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the thiophene family, characterized by a fused benzene-like ring system containing sulfur atoms. The presence of a bromine substituent at the fifth position enhances its utility as a versatile intermediate in synthetic chemistry.

The molecular structure of 5-bromo-4H,5H,6H,7H,8H-cycloheptabthiophene consists of a seven-membered thiophene ring system with additional fused rings, making it a valuable building block for more complex molecular architectures. Its unique electronic properties stem from the conjugated π-system inherent to thiophene derivatives, which make it particularly interesting for applications in materials science and medicinal chemistry.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential pharmaceutical applications. 5-bromo-4H,5H,6H,7H,8H-cycloheptabthiophene has emerged as a key intermediate in the synthesis of bioactive molecules. Its brominated nature allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, enabling the construction of diverse molecular libraries.

One of the most compelling aspects of 5-bromo-4H,5H,6H,7H,8H-cycloheptabthiophene is its role in the development of small-molecule inhibitors targeting various biological pathways. For instance, researchers have explored its derivatives as potential candidates for anticancer therapy. The thiophene core is known to interact with biological targets such as kinases and transcription factors, making it an attractive scaffold for drug design. Recent studies have demonstrated that 5-bromo-4H,5H,6H,7H,8H-cycloheptabthiophene-based compounds exhibit inhibitory activity against certain cancer-related enzymes by modulating their activity through precise steric and electronic interactions.

The synthesis of 5-bromo-4H,5H,6H,7H,8H-cycloheptabthiophene involves multi-step organic transformations that highlight its synthetic versatility. Common synthetic routes include cyclization reactions followed by bromination to introduce the bromine substituent at the desired position. Advances in catalytic methods have enabled more efficient and scalable syntheses of this compound, reducing reaction times and improving yields.

In the realm of materials science, 5-bromo-4H, 5H, 6H, 7H, 8H-cycloheptabthiophene has been investigated for its potential applications in organic electronics. Its extended π-conjugation makes it a promising candidate for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices. Researchers have synthesized polymers and copolymers incorporating this moiety to enhance charge transport properties and improve device performance.

The pharmacological profile of 5-bromo-4^{H, 5H, 6H, 7H, 8H-cycloheptabthiophene derivatives continues to be an area of active investigation. Preclinical studies have shown that certain analogs exhibit significant therapeutic potential in models of inflammation and neurodegenerative diseases. The ability to fine-tune the structure through derivatization allows chemists to optimize pharmacokinetic properties such as solubility and bioavailability.}

The growing interest in 5-bromo-4^{H, 5H, 6H, 7H,} 8_{H-cycloheptabthiophene (CAS No. 2169635-52-1)} underscores its importance as both a synthetic intermediate and a pharmacologically relevant scaffold. As research progresses，new applications and derivatives are likely to emerge，further solidifying its place in the chemical toolbox for drug discovery and materials development.